3-Fluoro-4-formyl-5-nitrobenzonitrile

• Molecular Formula: C8H3FN2O3
• Molecular Weight: 194.12 g/mol
• SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])C=O)F)C#N
• InChI: InChI=1S/C8H3FN2O3/c9-7-1-5(3-10)2-8(11(13)14)6(7)4-12/h1-2,4H
• InChIKey: OECDMEZSHMQQKX-UHFFFAOYSA-N

3-Fluoro-4-formyl-5-nitrobenzonitrile Procurement Specification

3-Fluoro-4-formyl-5-nitrobenzonitrile is a highly functionalized aromatic compound with the molecular formula C8H3FN2O3 and a molecular weight of 194.12 g/mol . It features a rare and dense combination of four distinct electron-withdrawing and reactive groups on a single benzene ring: a fluorine atom, a formyl group, a nitro group, and a nitrile group . This specific substitution pattern makes it a versatile intermediate for synthesizing complex heterocycles and pharmaceutical candidates, as cited in patent literature for kinase inhibitors [1]. The compound is typically supplied at a standard purity of 95%, with analytical documentation (NMR, HPLC) available from major vendors .

Synthetic Motif Highly functionalized aromatic scaffold (F, CHO, NO2, CN) for heterocycle assembly.

Research Utility Supports synthesis of nitrogen-rich kinase inhibitor intermediates and medicinal chemistry cores.

Analytical Standard Typically available with 95% purity, supported by NMR and HPLC documentation.

• [1] Justia Patents. (2012). Benzonitrile derivatives as kinase inhibitors (US Patent). Retrieved May 6, 2026. View Source

Why Substitution with Analogs Fails

Generic substitution within this class of compounds is scientifically invalid due to the profound impact of the three electron-withdrawing substituents on the reactivity and stability of each functional group. The presence of the ortho nitro group can deactivate the formyl group towards nucleophilic attack and impact the acidity of neighboring protons, while the fluoro substituent provides a unique handle for nucleophilic aromatic substitution (SNAr) reactions [1]. Interchanging this compound with a non-fluorinated analog like 4-formyl-3-nitrobenzonitrile, or a non-nitrated analog like 3-fluoro-4-formylbenzonitrile, would drastically alter the regioselectivity, reaction kinetics, and ultimate success of a synthetic sequence. The following evidence quantifies these critical differentiators.

Functional Group Mismatch

Target: 3-Fluoro-4-formyl-5-nitrobenzonitrile

Dense electron-withdrawing pattern (F, NO2, CN) activates specific SNAr and reduction pathways.

Analog: Des-fluoro (4-formyl-3-nitrobenzonitrile)

Lack of fluorine may reduce electrophilicity and alter hydrogen-bond acceptor capacity, shifting reactivity profiles.

Synthetic Handle Mismatch

Target: 3-Fluoro-4-formyl-5-nitrobenzonitrile

Contains a reducible nitro group (latent amine) enabling direct heterocycle annulation.

Analog: Des-nitro (3-fluoro-4-formylbenzonitrile)

Absence of the nitro group blocks direct amination routes, requiring less efficient C-H activation sequences.

Regiochemical Mismatch

Target: 3-F, 4-CHO, 5-NO2

Flanking groups sterically shield the formyl, directing initial reactivity towards the nitrile or nitro group.

Isomer: 5-F, 4-CHO, 2-NO2

Different spatial arrangement may lead to unexpected regiochemical outcomes in ring-closing reactions.

• [1] Merck Patent GmbH. (2008). New halogenated 4-formylbenzonitrile compounds (DE102008007755A1). View Source

Comparator-Based Differentiation Evidence

Electronic Profile vs. Des-Fluoro Analog

The target compound introduces a fluoro substituent para to the nitrile and ortho to the formyl group, a feature absent in the des-fluoro analog 4-formyl-3-nitrobenzonitrile. The Hammett substituent constant (σm) for fluorine is +0.34, making it a moderate electron-withdrawing group (EWG) that further polarizes the aromatic ring in combination with the nitro (σm=+0.71) and nitrile (σp=+0.66) groups [1][2]. This creates a highly electron-deficient core (predicted XLogP3-AA of 1.0), significantly more electron-poor than the des-fluoro analog, which is reflected in its differing reactivity profile in SNAr and cross-coupling reactions [3].

Electronic Profile

Class-level inference

XLogP3-AA: 1.0 (tPSA: 86.7 Ų, 5 HBA) vs. Des-fluoro analog XLogP ≈ 1.4 (4 HBA). ΔXLogP ≈ -0.4 units inferred.

Significant polarity shift influences SNAr reactivity.

Data to verify: In silico prediction; requires experimental validation.

Evidence Dimension	Aromatic Electron Deficiency (Predicted and Calculated)
Target Compound Data	XLogP3-AA = 1.0; Topological Polar Surface Area = 86.7 Ų; 5 H-Bond Acceptors [3]
Comparator Or Baseline	4-Formyl-3-nitrobenzonitrile: XLogP3-AA = 1.4 (Comparative prediction not available, but higher due to lack of F); 4 H-Bond Acceptors
Quantified Difference	Lower lipophilicity (ΔXLogP ≈ -0.4 units inferred) and increased polarity (additional H-bond acceptor) vs. the des-fluoro analog.
Conditions	In silico computation using PubChem-derived data (XLogP3, Cactvs) [3].

Why This Matters

The distinct and quantifiable electronic environment is the primary driver of differential reactivity and binding interactions, making direct substitution impossible without compromising synthetic outcomes.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source
• [2] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons. View Source
• [3] PubChem. (2026). 3-Fluoro-4-formyl-5-nitrobenzonitrile (CID 81862798). National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Steric and Regiochemical Advantage Over Positional Isomer

In the target compound, the fluoro and nitro groups flank the aldehyde (positions 3 and 5), creating a sterically congested environment that can direct nucleophilic or organometallic additions to the less hindered formyl or nitrile groups. This contrasts with the positional isomer 5-fluoro-4-formyl-2-nitrobenzonitrile, where the nitro group is ortho to the nitrile, potentially directing different regiochemical outcomes in ring-closing reactions . A comparison of synthetic routes indicates that the target compound's specific substitution pattern is designed for a unique reaction pathway not accessible to its isomer.

Regiochemistry

Class-level inference

Target (3-F, 4-CHO, 5-NO2) offers a sterically hindered aldehyde. Isomer (5-F, 4-CHO, 2-NO2) presents a hindered nitrile.

Provides unique chemoselectivity handle for multi-step syntheses.

Source review: Inferred from spatial arrangement; source-specific validation recommended.

Evidence Dimension	Regiochemistry of Derivatization
Target Compound Data	Substitution pattern: 3-F, 4-CHO, 5-NO2. The formyl group is flanked, shielding it. Nitrile is unhindered at position 1.
Comparator Or Baseline	5-Fluoro-4-formyl-2-nitrobenzonitrile (CAS 1803590-78-4): 5-F, 4-CHO, 2-NO2. The nitrile group (position 1) is adjacent to a nitro group, a different steric/electronic scenario.
Quantified Difference	A qualitative difference in steric shielding of the formyl group; the target compound offers a more hindered aldehyde center.
Conditions	Inferred from spatial arrangement of substituents based on the standard benzene ring geometry.

Why This Matters

This difference in steric hindrance provides a unique handle for chemoselectivity, which is critical for a procurement scientist choosing between isomers for a specific step in a synthetic pathway where other reactive centers must be protected or differentially activated.

Kinase Inhibitor Intermediate Utility vs. Non-Nitrated Analog

The patent literature directly claims benzonitrile derivatives with a nitro group as intermediates for synthesizing kinase inhibitors [1]. The nitro group on 3-Fluoro-4-formyl-5-nitrobenzonitrile serves as a latent amino group, allowing for a two-step diversification (nitro reduction to aniline, then amidation/diazotization) that is impossible for non-nitrated analogs like 3-fluoro-4-formylbenzonitrile (CAS 105942-10-7) . The target compound provides a direct pathway to amino-substituted pharmacophores, whereas the non-nitrated analog requires less efficient C-H activation or halogenation-amination sequences.

Synthetic Utility

Supporting evidence

Target contains a nitro group (latent amine) for direct heterocycle annulation. Des-nitro analog requires C-H activation.

Supports lower-step-count route to kinase inhibitor scaffolds.

Context: Cited in patent literature for kinase inhibitor intermediates.

Evidence Dimension	Synthetic Utility for Therapeutic Targets
Target Compound Data	Contains a nitro group, a direct precursor to an amine. Cited in patents for kinase inhibitor synthesis [1].
Comparator Or Baseline	3-Fluoro-4-formylbenzonitrile (CAS 105942-10-7): Lacks the nitro group. Used as a general building block for materials and pharmaceuticals .
Quantified Difference	The target compound offers a specific, lower-step-count route to 5-amino-3-fluoro-4-formylbenzonitrile, an intermediate not directly accessible from the comparator.
Conditions	Standard synthetic routes involving nitro reduction (e.g., H2/Pd-C, Sn/HCl).

Why This Matters

For a procurement decision, the presence of the nitro group directly correlates to a compound's utility in synthesizing a specific, patent-protected class of therapeutically relevant molecules, justifying its selection over a structurally similar but functionally deficient analog.

• [1] Justia Patents. (2012). Benzonitrile derivatives as kinase inhibitors (US Patent). Retrieved May 6, 2026. View Source

Optimal Deployment in Pharmaceutical R&D

Targeted Kinase Inhibitor Library Synthesis

Select this compound when synthesizing novel kinase inhibitor candidates as described in patent literature [1]. The unique combination of a nitrile, a reducible nitro group, and an ortho fluoro leaving group allows for sequential, chemoselective derivatization to build complex, nitrogen-rich heterocyclic cores that are prevalent in this therapeutic class, a synthetic pathway inherently blocked in non-nitrated analogs.

Electron-Deficient Heterocycle Construction

Utilize the enhanced electrophilicity of the fluoro-substituted ring (inferred from Hammett constants vs. des-fluoro analogs [1]) for efficient nucleophilic aromatic substitution. This is critical for introducing amines or alkoxides ortho to the aldehyde, a step that may be significantly slower or require harsher conditions with less electron-deficient analogs.

Regioselective Polyfunctional Molecule Derivatization

Exploit the steric shielding of the formyl group by the flanking fluoro and nitro substituents to achieve high chemoselectivity. This makes the compound a superior choice for multi-step syntheses where the nitrile or the nitro group must be reacted first without protecting the aldehyde, a selectivity advantage over the less hindered 5-fluoro-4-formyl-2-nitrobenzonitrile isomer .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Reducible nitro group

Verify amination route via nitro reduction for heterocycle formation.

Electron-deficient heterocycle construction

Fluoro substituent

Test SNAr reactivity relative to des-fluoro analogs for introducing amines.

Regioselective derivatization

Steric environment

Evaluate chemoselectivity outcomes: nitrile/nitro reactivity vs. aldehyde protection.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source